Cas no 75703-11-6 ((1r)-1-cyclohexyl-2,2,2-trifluoro-ethanamine)

(1r)-1-cyclohexyl-2,2,2-trifluoro-ethanamine structure
75703-11-6 structure
Product Name:(1r)-1-cyclohexyl-2,2,2-trifluoro-ethanamine
CAS No:75703-11-6
MF:C8H14F3N
MW:181.198672771454
MDL:MFCD08058819
CID:1776024
PubChem ID:51358573
Update Time:2025-09-27

(1r)-1-cyclohexyl-2,2,2-trifluoro-ethanamine Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-cyclohexyl-2,2,2-trifluoro-ethanamine
    • (R)-1-CYCLOHEXYL-2,2,2-TRIFLUOROETHYLAMINE
    • (r)-1-cyclohexyl-2,2,2-trifluoroethan-1-amine
    • DB-310255
    • (1R)-1-Cyclohexyl-2,2,2-trifluoroethanamine
    • MFCD08058819
    • (1R)-1-cyclohexyl-2,2,2-trifluoroethan-1-amine
    • HTJYTQSIEXSPGU-SSDOTTSWSA-N
    • CS-0130119
    • AKOS006285707
    • 75703-11-6
    • AS-41201
    • (1r)-1-cyclohexyl-2,2,2-trifluoro-ethanamine
    • MDL: MFCD08058819
    • Inchi: 1S/C8H14F3N/c9-8(10,11)7(12)6-4-2-1-3-5-6/h6-7H,1-5,12H2/t7-/m1/s1
    • InChI Key: HTJYTQSIEXSPGU-SSDOTTSWSA-N
    • SMILES: FC([C@@H](C1CCCCC1)N)(F)F

Computed Properties

  • Exact Mass: 181.10783394g/mol
  • Monoisotopic Mass: 181.10783394g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 201.4±35.0 °C at 760 mmHg
  • Flash Point: 81.5±10.6 °C
  • Vapor Pressure: 0.3±0.4 mmHg at 25°C

(1r)-1-cyclohexyl-2,2,2-trifluoro-ethanamine Security Information

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£230.00 2022-02-28
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abcr
AB542398-250 mg
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€374.50 2023-05-18
abcr
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eNovation Chemicals LLC
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